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Compound of Interest

Compound Name: Erucic acid

Cat. No.: B3428010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Erucic acid and petroselinic acid, both monounsaturated fatty acids, are emerging as valuable

platform chemicals derived from renewable plant sources. Their distinct chemical structures,

primarily the position of the double bond, lead to different derivatives and physical properties,

making them suitable for a range of industrial applications. This guide provides an objective

comparison of their performance in key industrial sectors, supported by available experimental

data and detailed methodologies.

At a Glance: Key Differences and Applications
Feature Erucic Acid Petroselinic Acid

Chemical Structure
C22:1, n-9 (cis-13-docosenoic

acid)

C18:1, n-12 (cis-6-

octadecenoic acid)

Primary Sources
High-erucic acid rapeseed

(HEAR), mustard seed

Apiaceae family (e.g.,

coriander, parsley, fennel)

Key Industrial Derivatives
Erucamide, behenyl alcohol,

brassylic acid, pelargonic acid

Lauric acid, adipic acid,

petroselinamide

Primary Applications

Polymers (slip agent),

lubricants, surfactants,

cosmetics, coatings

Polymers (nylon precursors),

surfactants, lubricants,

cosmetics, detergents
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In-Depth Comparison: Performance in Industrial
Applications
Polymer Production
The position of the double bond in erucic and petroselinic acid dictates the types of monomers

that can be produced through oxidative cleavage, leading to polymers with different properties.

Erucic Acid: Ozonolysis of erucic acid cleaves the double bond to yield brassylic acid (a C13

dicarboxylic acid) and pelargonic acid (a C9 monocarboxylic acid).[1][2] Brassylic acid is a key

monomer for the production of high-performance polyamides, such as nylon 13,13.[3] These

nylons are known for their low moisture absorption, making them suitable for applications

requiring dimensional stability and retention of mechanical and electrical properties in varying

humidity conditions.[4]

Petroselinic Acid: Oxidative cleavage of petroselinic acid yields adipic acid (a C6 dicarboxylic

acid) and lauric acid (a C12 monocarboxylic acid).[5] Adipic acid is a widely used monomer in

the synthesis of nylon 6,6, a common engineering thermoplastic. Lauric acid finds applications

in the production of detergents and other surfactants.

Experimental Protocol: Oxidative Cleavage of Fatty Acids (General Procedure)

A common method for the oxidative cleavage of unsaturated fatty acids is ozonolysis.

Ozonolysis: The fatty acid is dissolved in a suitable solvent (e.g., methanol or acetic acid). A

stream of ozone-enriched oxygen is bubbled through the solution at a controlled temperature

(typically low, e.g., -78°C to 0°C). The progress of the reaction is monitored by the

disappearance of the starting material (e.g., by thin-layer chromatography).

Work-up: Once the ozonolysis is complete, the ozonide intermediate is cleaved.

Oxidative work-up: Treatment with an oxidizing agent (e.g., hydrogen peroxide) yields

carboxylic acids.

Reductive work-up: Treatment with a reducing agent (e.g., zinc dust and water, or dimethyl

sulfide) yields aldehydes.
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Purification: The resulting products are separated and purified using techniques such as

crystallization, distillation, or chromatography.

Logical Relationship: From Fatty Acid to Polymer

Erucic Acid Pathway

Petroselinic Acid Pathway
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Figure 1: Oxidative cleavage of erucic and petroselinic acid to produce polymer precursors.

Lubricants
Both erucic acid and petroselinic acid can be converted into various derivatives, such as

estolides and esters, for use as lubricant base stocks and additives. These bio-based lubricants

offer advantages in terms of biodegradability and lubricity.

Erucic Acid: The long carbon chain of erucic acid contributes to high viscosity and good

lubricating properties.[6] Its derivatives, such as behenyl alcohol, can act as pour point

depressants.[2] High-erucic acid oils have been used directly as lubricants or in formulations.

[7]
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Petroselinic Acid: Estolides derived from petroselinic acid have shown promising lubricant

properties. A study on petroselinic acid-based estolide 2-ethylhexyl esters reported the

following performance data:

Property Value ASTM Method

Kinematic Viscosity @ 40°C 53 - 75 cSt D445

Kinematic Viscosity @ 100°C 9.1 - 14.6 cSt D445

Viscosity Index 151 - 165 D2270

Pour Point -24°C to -33°C D97

Oxidative Stability (RPVOT)
65 - 273 min (with additive

package)
D2272

Data from Cermak et al. (2011)

[8]

Experimental Protocol: Evaluation of Lubricant Properties

Viscosity and Viscosity Index: Kinematic viscosity is measured at 40°C and 100°C using a

viscometer according to ASTM D445. The viscosity index (VI), which indicates the effect of

temperature on viscosity, is calculated from these values using ASTM D2270.[9][10]

Pour Point: The pour point, the lowest temperature at which the oil will flow, is determined

according to ASTM D97. This is a critical parameter for low-temperature applications.

Oxidative Stability: The Rotating Pressure Vessel Oxidation Test (RPVOT) as per ASTM

D2272 is a common method to evaluate the oxidative stability of lubricants. The oil is placed

in a pressure vessel with water and a copper catalyst, which is then pressurized with oxygen

and rotated at a high temperature. The time until a specified pressure drop occurs is the

oxidation induction time.

Surfactants
Derivatives of both erucic and petroselinic acid can be synthesized to create surfactants with

varying properties. A direct comparative study by Dierker and Schäfer (2010) provides valuable
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insights into their performance. They synthesized non-ionic and anionic surfactants from oleic,

petroselinic, and erucic acids and found that their properties were in many cases equal to or

better than those of commercial surfactants based on C12 and C14 carbon chains.[11]

Experimental Protocol: Determination of Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is a key characteristic of a surfactant, representing

the concentration at which micelles begin to form. It can be determined by measuring the

change in a physical property of the surfactant solution as a function of concentration.

Surface Tension Method:

Prepare a series of surfactant solutions of varying concentrations.

Measure the surface tension of each solution using a tensiometer.

Plot surface tension versus the logarithm of the surfactant concentration.

The CMC is the point at which the surface tension plateaus.[6]

Conductivity Method (for ionic surfactants):

Measure the electrical conductivity of a series of surfactant solutions.

Plot conductivity versus surfactant concentration.

The CMC is identified by a distinct change in the slope of the plot.

Workflow for Surfactant Synthesis and Characterization
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Figure 2: General workflow for the synthesis and characterization of fatty acid-based
surfactants.

Cosmetics and Personal Care
Both fatty acids and their derivatives are utilized in cosmetic formulations for their emollient and

moisturizing properties.

Erucic Acid: Valued for its stability and viscosity, erucic acid is used in creams, lotions, and

other skincare products to provide hydration and protect the skin.[6]

Petroselinic Acid: This fatty acid is also used in cosmetic formulations as a moisturizing agent.

More specifically, it has been investigated for its potential to reduce skin irritation.
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Quantitative Data on Skin Hydration:

While direct comparative studies are limited, the general principle behind the moisturizing effect

of fatty acids is their ability to support the skin's lipid barrier, reducing transepidermal water loss

(TEWL). A healthy skin barrier is composed of ceramides, cholesterol, and free fatty acids.[5]

[12] Topical application of fatty acids can help replenish these components.

Experimental Protocol: Assessment of Skin Hydration

Corneometer Measurement: A Corneometer is a device that measures the hydration level of

the stratum corneum by determining its electrical capacitance. An increase in capacitance

corresponds to higher skin hydration.

Transepidermal Water Loss (TEWL) Measurement: A TEWL meter measures the amount of

water that evaporates from the skin's surface. A lower TEWL value indicates a more intact

skin barrier and better hydration.

Conclusion
Erucic acid and petroselinic acid offer distinct advantages for various industrial applications

due to the different chemical building blocks that can be derived from them.

For polymer synthesis, the choice between the two depends on the desired polyamide.

Erucic acid provides a route to longer-chain nylons with low moisture absorption, while

petroselinic acid is a precursor to the more common nylon 6,6.

In the lubricant sector, both show promise for creating high-performance, biodegradable

products. The available data on petroselinic acid-derived estolides suggests excellent low-

temperature properties and good oxidative stability.

As precursors for surfactants, derivatives of both fatty acids have demonstrated performance

comparable to or better than conventional surfactants.

In cosmetics, both contribute to skin hydration by supporting the skin's lipid barrier.

Further direct comparative studies with quantitative performance data are needed to fully

elucidate the advantages of one fatty acid over the other in specific formulations. However, the
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existing research clearly indicates that both erucic acid and petroselinic acid are versatile and

valuable renewable resources for the chemical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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